Cas no 124673-63-8 (1H-Indazole,5-chloro-3-(4-methyl-1-piperazinyl)-, hydrochloride (1:1))

• Product Name: 1H-Indazole,5-chloro-3-(4-methyl-1-piperazinyl)-, hydrochloride (1:1)
• CAS No: 124673-63-8
• MF: C₁₂H₁₆Cl₂N₄
• MW: 287.18824005127
• CID: 166684
• PubChem ID: 3079216
• Update Time: 2025-04-19

1H-Indazole,5-chloro-3-(4-methyl-1-piperazinyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole,5-chloro-3-(4-methyl-1-piperazinyl)-, hydrochloride (1:1)
• 1H-Indazole, 5-chloro-3-(4-methyl-1-piperazinyl)-, monohydrochloride
• 5-chloro-3-(4-methylpiperazin-1-yl)-1H-indazole,hydrochloride
• 5-Chlor-3-(N-methylpiperazino)-indazol monohydrochlorid
• 5-Chlor-3-(N-methylpiperazino)-indazol monohydrochlorid [German]
• 5-Chlor-3-(N-Methylpiperazino)-indazol-hydrochlorid
• 5-Chloro-3-(4-methyl-1-piperazinyl)-1H-indazole monohydrochloride
• AC1MIT16
• LS-81485
• DTXSID20154453
• 124673-63-8
• 5-chloro-3-(4-methylpiperazin-1-yl)-1H-indazole;hydrochloride

• Inchi： 1S/C12H15ClN4.ClH/c1-16-4-6-17(7-5-16)12-10-8-9(13)2-3-11(10)14-15-12;/h2-3,8H,4-7H2,1H3,(H,14,15);1H
• InChI Key： LPRPQPKSTMZCOM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=NN2)N1CCN(C)CC1.Cl

Computed Properties

• Exact Mass: 286.07548
• Monoisotopic Mass: 286.0752019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.16